3-Tropanyl-3,5-dichlorobenzoate

• CAS No.: 40796-97-2
• Product Name: 3-Tropanyl-3,5-dichlorobenzoate
• Molecular Formula: C15H17Cl2NO2
• Molecular Weight: 314.2 g/mol
• IUPAC Name: [(1S,5R)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] 3,5-dichlorobenzoate
• Standard InChI: InChI=1S/C15H17Cl2NO2/c1-18-12-2-3-13(18)8-14(7-12)20-15(19)9-4-10(16)6-11(17)5-9/h4-6,12-14H,2-3,7-8H2,1H3/t12-,13+,14?
• Standard InChIKey: MNJNPLVXBISNSX-UHFFFAOYSA-N
• Isomeric SMILES: CN1[C@@H]2CC[C@H]1CC(C2)OC(=O)C3=CC(=CC(=C3)Cl)Cl
• SMILES: CN1C2CCC1CC(C2)OC(=O)C3=CC(=CC(=C3)Cl)Cl
• Canonical SMILES: CN1C2CCC1CC(C2)OC(=O)C3=CC(=CC(=C3)Cl)Cl
• Appearance: Solid powder
• Description: 3,5-dichlorobenzoic acid (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) ester is a benzoate ester.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1 alphaH,3 alphaH,5 alphaH-tropan-3-yl-3,5-dichlorobenzoate; bemesetron; MDL 72222; MDL 72699; MDL-72222; MDL-72699
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• PubChem Compound: 671690
• Last Modified: Nov 11 2021